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Compound of Interest

Compound Name: 9-Anthracenecarboxylic acid

Cat. No.: B105490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 9-
Anthracenecarboxylic acid (9-ACA) in various organic solvents. Due to the limited availability

of extensive, temperature-dependent quantitative data in publicly accessible literature, this

guide synthesizes the available information and presents detailed experimental protocols for

researchers to determine solubility in their own laboratory settings.

Introduction to 9-Anthracenecarboxylic Acid
9-Anthracenecarboxylic acid is a fluorescent solid organic compound derived from

anthracene.[1] Its unique photophysical properties and its role as a chloride channel inhibitor

make it a valuable molecule in biochemical research and a building block in the synthesis of

novel materials and pharmaceutical intermediates.[2] Understanding its solubility is critical for

its application in various research and development activities, including reaction chemistry,

formulation development, and analytical method development.

Qualitative Solubility Profile
9-Anthracenecarboxylic acid is a hydrophobic molecule and, consequently, exhibits low

solubility in aqueous solutions.[1] Its solubility is significantly higher in a range of organic

solvents. The carboxylic acid functional group allows for some interaction with polar solvents.[1]

Generally, it is considered soluble in solvents such as ethanol, dimethyl sulfoxide (DMSO),

N,N-dimethylformamide (DMF), acetone, and chloroform.[1][2]
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Quantitative Solubility Data
Comprehensive, temperature-dependent quantitative solubility data for 9-
Anthracenecarboxylic acid across a wide array of organic solvents is not readily available in

the published literature. The following table summarizes the available quantitative data points

from various sources. It is important to note that these values may be determined under

different experimental conditions.
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Solvent
Molar Mass (
g/mol )

Solubility
(approximate)

Concentration
(Molar)

Notes

Ethanol 46.07 ~ 1 mg/mL[2][3] ~ 0.0045 M -

Soluble to 10

mM[4]
0.01 M -

Dimethyl

Sulfoxide

(DMSO)

78.13 ~ 1 mg/mL[2][3] ~ 0.0045 M -

Soluble to 100

mM[4]
0.1 M -

125 mg/mL[5] ~ 0.562 M

Requires

sonication and

warming

N,N-

Dimethylformami

de (DMF)

73.09 ~ 1 mg/mL[2][3] ~ 0.0045 M -

Chloroform 119.38 Soluble[1]
Data not

available
-

Acetone 58.08 Soluble[1]
Data not

available
-

Benzene 78.11 Soluble[4]
Data not

available
-

Water 18.02 Insoluble[4]
Data not

available
-

Note: The molecular weight of 9-Anthracenecarboxylic acid is 222.24 g/mol .

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data for their specific applications, the following

experimental protocols are provided.
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Gravimetric Method
The gravimetric method is a classical and highly accurate technique for determining the

solubility of a solid in a solvent. It involves preparing a saturated solution, separating the

undissolved solid, and then evaporating the solvent from a known volume of the saturated

solution to determine the mass of the dissolved solute.

4.1.1. Materials and Equipment

9-Anthracenecarboxylic acid (high purity)

Solvent of interest (analytical grade)

Analytical balance (readable to at least 0.1 mg)

Constant temperature bath or incubator

Vials with screw caps

Syringe filters (chemically compatible with the solvent, e.g., PTFE)

Syringes

Pre-weighed glass vials for evaporation

Oven or vacuum oven for drying

4.1.2. Procedure

Sample Preparation: Add an excess amount of 9-Anthracenecarboxylic acid to a vial

containing a known volume of the solvent. The presence of undissolved solid is essential to

ensure saturation.

Equilibration: Tightly cap the vials and place them in a constant temperature bath. Agitate the

vials (e.g., using a shaker or magnetic stirrer) for a sufficient period (typically 24-72 hours) to

ensure equilibrium is reached.
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Phase Separation: Once equilibrium is achieved, allow the vials to rest in the temperature

bath for at least 2 hours to allow the undissolved solid to settle.

Filtration: Carefully draw a known volume of the supernatant (the clear, saturated solution)

into a syringe. Attach a syringe filter and dispense the filtered solution into a pre-weighed,

clean, and dry evaporation vial. Record the exact volume of the filtered solution.

Evaporation: Place the evaporation vial in an oven at a temperature sufficient to evaporate

the solvent without decomposing the 9-Anthracenecarboxylic acid. A vacuum oven at a

lower temperature is preferable to minimize thermal degradation.

Drying and Weighing: Once the solvent is completely evaporated, dry the vial containing the

solid residue to a constant weight in the oven. Cool the vial in a desiccator before each

weighing.

Calculation: The solubility (S) in g/L can be calculated using the following formula:

S (g/L) = (Mass of vial with residue - Mass of empty vial) / Volume of filtered solution (L)

UV-Vis Spectrophotometry Method
Given that 9-Anthracenecarboxylic acid possesses a strong UV absorbance, a

spectrophotometric method can be a rapid and sensitive alternative to the gravimetric method.

This method relies on creating a calibration curve to relate absorbance to concentration.

4.2.1. Materials and Equipment

UV-Vis Spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

All materials and equipment listed for the Gravimetric Method (for preparing the saturated

solution)

4.2.2. Procedure
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Determine the Wavelength of Maximum Absorbance (λmax): Prepare a dilute solution of 9-
Anthracenecarboxylic acid in the solvent of interest. Scan the solution in the UV-Vis

spectrophotometer to determine the λmax. For 9-ACA in ethanol, a λmax of approximately

254 nm has been reported.[2][6]

Prepare a Calibration Curve:

Prepare a stock solution of known concentration of 9-Anthracenecarboxylic acid in the

chosen solvent.

Perform a series of dilutions to create a set of standard solutions of decreasing

concentrations.

Measure the absorbance of each standard solution at the λmax.

Plot a graph of absorbance versus concentration. This should yield a linear relationship

according to the Beer-Lambert law.

Prepare a Saturated Solution: Follow steps 1-3 of the Gravimetric Method (Section 4.1.2).

Sample Analysis:

Carefully withdraw a small aliquot of the clear supernatant from the saturated solution.

Dilute the aliquot with a known volume of the solvent to bring the absorbance within the

linear range of the calibration curve.

Measure the absorbance of the diluted solution at the λmax.

Calculation:

Use the calibration curve to determine the concentration of the diluted solution.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor. This concentration represents the solubility.

Visualized Experimental Workflow
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The following diagrams illustrate the workflows for the gravimetric and UV-Vis

spectrophotometry methods for determining the solubility of 9-Anthracenecarboxylic acid.

Preparation of Saturated Solution

Measurement

Calculation

Add excess 9-ACA to solvent

Equilibrate at constant temperature
(24-72h with agitation)

Settle undissolved solid

Filter a known volume of supernatant

Evaporate solvent from the filtrate

Dry residue to constant weight

Weigh the dried residue

Calculate solubility (mass/volume)
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Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.

Calibration Sample Analysis

Calculation

Determine λmax of 9-ACA

Prepare standard solutions

Measure absorbance of standards

Generate calibration curve
(Absorbance vs. Concentration)

Determine concentration from calibration curve

Prepare saturated solution (as in Gravimetric)

Filter supernatant

Dilute a known volume of filtrate

Measure absorbance of diluted sample

Calculate solubility (accounting for dilution)

Click to download full resolution via product page

Caption: Workflow for UV-Vis Spectrophotometric Solubility Determination.

Factors Influencing Solubility
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Several factors can influence the solubility of 9-Anthracenecarboxylic acid:

Solvent Polarity: As a largely nonpolar molecule with a polar carboxylic acid group, its

solubility will be highest in solvents with compatible polarity.

Temperature: Generally, the solubility of a solid in a liquid increases with temperature;

however, the extent of this increase is compound and solvent-specific.

pH: In protic solvents, the pH can significantly affect solubility. In basic conditions, the

carboxylic acid will be deprotonated to the more soluble carboxylate salt. Conversely, in

acidic conditions, the protonated form will dominate.[1]

Purity of 9-ACA: Impurities can affect the measured solubility.

Crystalline Form (Polymorphism): Different crystalline forms of a compound can have

different solubilities.

Conclusion
This technical guide provides an overview of the solubility of 9-Anthracenecarboxylic acid in

organic solvents, based on currently available data. For precise and application-specific

solubility values, it is recommended that researchers perform their own determinations using

the detailed protocols provided. The choice between the gravimetric and UV-Vis

spectrophotometry methods will depend on the available equipment, the required accuracy,

and the throughput needed. Further research to establish a comprehensive, temperature-

dependent solubility database for this compound would be a valuable contribution to the

scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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